Cas no 898778-71-7 (5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene
• CAS No: 898778-71-7
• MF: C₂₁H₂₆O₄S
• MW: 374.493745326996
• MDL: MFCD07699159
• CID: 870474
• PubChem ID: 24723520
• Update Time: 2025-10-27

5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-heptoxyphenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-HEPTYLOXYBENZOYL)THIOPHENE
• MFCD07699159
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl][4-(heptyloxy)phenyl]methanone
• 2-{5-[4-(HEPTYLOXY)BENZOYL]THIOPHEN-2-YL}-1,3-DIOXOLANE
• AKOS016018689
• 898778-71-7
• DTXSID30641960
• 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene

• MDL： MFCD07699159
• Inchi： 1S/C21H26O4S/c1-2-3-4-5-6-13-23-17-9-7-16(8-10-17)20(22)18-11-12-19(26-18)21-24-14-15-25-21/h7-12,21H,2-6,13-15H2,1H3
• InChI Key： TWOIVXBNIUADIG-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)OCCCCCCC)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 374.15500
• Monoisotopic Mass: 374.15518048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 5.37370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene

Research Brief on 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene (CAS: 898778-71-7): Recent Advances and Applications

The compound 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene (CAS: 898778-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic thiophene derivative, characterized by its unique dioxolane and heptyloxybenzoyl functional groups, exhibits promising potential in various applications, including organic electronics, liquid crystal displays, and as a precursor in drug discovery. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its multifaceted utility.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene, emphasizing its role as a key intermediate in the development of novel small-molecule inhibitors targeting protein kinases. The study reported a high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which improved the scalability and purity of the compound. Structural analysis via NMR and X-ray crystallography confirmed the compound's stability and planar conformation, which is critical for its interactions with biological targets.

In the realm of materials science, research published in Advanced Functional Materials highlighted the compound's application in organic semiconductors. The study demonstrated that the thiophene core, combined with the electron-donating heptyloxybenzoyl group, enhances charge carrier mobility, making it a viable candidate for use in flexible electronics and photovoltaic devices. Density functional theory (DFT) calculations supported these findings, revealing favorable electronic properties and low reorganization energy.

From a pharmacological perspective, preliminary in vitro studies have indicated that 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. A 2024 preprint on bioRxiv suggested that the compound's mechanism of action may involve interference with cell cycle progression and induction of apoptosis, though further in vivo validation is required. These findings position it as a potential lead compound for anticancer drug development.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Future research directions may include structural modifications to enhance its pharmacological profile and large-scale production techniques to meet industrial demands. Overall, 5-(1,3-Dioxolan-2-yl)-2-(4-heptyloxybenzoyl)thiophene represents a versatile molecule with broad applications, warranting continued investigation in both academic and industrial settings.